4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride
Overview
Description
4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride, also known as 4-PMPD, is a synthetic compound with a wide range of applications in the scientific research community. It is a crystalline solid with a molecular weight of 271.88 g/mol and is soluble in water and other polar solvents. 4-PMPD has a melting point of 122-125°C and a boiling point of 230-232°C. It is used in a variety of research applications, including as a reagent in organic synthesis, as a catalyst, and as a ligand in coordination chemistry.
Scientific Research Applications
Medicinal Chemistry: Enhancing Pharmacokinetic Properties
4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride: is utilized in medicinal chemistry to modify pharmacokinetic properties of drug candidates. The pyrrolidine ring, a key structural component, is known for its ability to improve membrane permeability and metabolic stability . This compound serves as a versatile intermediate in synthesizing biologically active molecules with potential therapeutic applications.
Drug Discovery: Scaffold for Novel Compounds
In drug discovery, this compound is valued for its pyrrolidine scaffold, which is frequently used to develop new biologically active compounds. Its structure allows for efficient exploration of pharmacophore space due to sp3-hybridization, contributing to the stereochemistry and three-dimensional coverage of molecules .
Pharmaceutical Research: Targeting Neurological Disorders
Research has shown that derivatives of piperidine, one of the core components of this compound, exhibit activity against neurological disorders. They are investigated for their potential use in treating conditions such as Alzheimer’s disease, schizophrenia, and depression .
Chemical Synthesis: Building Block for Heterocyclic Compounds
This dihydrochloride salt is a valuable building block in the synthesis of complex heterocyclic compounds. Its bifunctional nature, containing both pyrrolidine and piperidine rings, makes it a versatile reagent in constructing compounds with diverse biological activities .
Laboratory Synthesis: Intermediate in Organic Reactions
In laboratory synthesis, 4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride is used as an intermediate in various organic reactions. It is particularly useful in reactions requiring a secondary amine group, which can undergo further functionalization to produce a wide range of synthetic targets .
Industrial Applications: Catalyst and Reagent
While specific industrial applications are not widely reported, compounds like 4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride often find use as catalysts or reagents in industrial-scale chemical processes. Their role in facilitating or optimizing reactions is critical in the production of materials and chemicals .
Safety and Hazards
- MSDS : Link to MSDS
properties
IUPAC Name |
4-(pyrrolidin-1-ylmethyl)piperidine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2.2ClH/c1-2-8-12(7-1)9-10-3-5-11-6-4-10;;/h10-11H,1-9H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSKZLBNQLEUKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2CCNCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30631048 |
Source
|
| Record name | 4-[(Pyrrolidin-1-yl)methyl]piperidine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30631048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride | |
CAS RN |
780756-54-9 |
Source
|
| Record name | 4-[(Pyrrolidin-1-yl)methyl]piperidine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30631048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(1-Pyrrolidinylmethyl)piperidine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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